Cas no 2228070-92-4 ((2S)-2-amino-3-methylhexan-1-ol)

• Product Name: (2S)-2-amino-3-methylhexan-1-ol
• CAS No: 2228070-92-4
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 5777949
• PubChem ID: 165760247
• Update Time: 2025-11-01

(2S)-2-amino-3-methylhexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228070-92-4
• EN300-1784317
• (2S)-2-amino-3-methylhexan-1-ol

• Inchi： 1S/C7H17NO/c1-3-4-6(2)7(8)5-9/h6-7,9H,3-5,8H2,1-2H3/t6?,7-/m1/s1
• InChI Key： DNJLOOKMUZMYJY-COBSHVIPSA-N
• SMILES： OC[C@H](C(C)CCC)N

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 65.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-3-methylhexan-1-ol

Introduction to (2S)-2-amino-3-methylhexan-1-ol (CAS No. 2228070-92-4)

(2S)-2-amino-3-methylhexan-1-ol is a chiral organic compound with significant applications in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2228070-92-4, is a non-proteinogenic amino alcohol that has garnered attention due to its unique structural and functional properties. The presence of a stereogenic center at the second carbon atom imparts chirality, making it a valuable building block for the synthesis of enantiomerically pure pharmaceuticals and fine chemicals.

The compound belongs to the class of amino alcohols, which are widely recognized for their role in drug design and development. Amino alcohols often serve as key intermediates in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). The specific configuration of (2S)-2-amino-3-methylhexan-1-ol makes it particularly interesting for researchers exploring asymmetric synthesis and chiral catalysis.

In recent years, there has been growing interest in the development of enantiomerically pure compounds due to their enhanced pharmacological activity and reduced side effects. The stereochemistry of (2S)-2-amino-3-methylhexan-1-ol plays a crucial role in determining its biological activity. This compound has been studied for its potential applications in the synthesis of chiral drugs, where the precise control of stereochemistry is essential for achieving desired therapeutic outcomes.

One of the most compelling aspects of (2S)-2-amino-3-methylhexan-1-ol is its versatility in chemical transformations. The compound can undergo a variety of reactions, including nucleophilic substitutions, reductions, and oxidations, making it a versatile scaffold for constructing more complex molecules. These chemical properties have made it a subject of interest in synthetic organic chemistry, where researchers are continually exploring new methodologies for its functionalization.

The pharmaceutical industry has been particularly keen on exploring the potential of amino alcohols like (2S)-2-amino-3-methylhexan-1-ol due to their role as pharmacophores in numerous drug candidates. Studies have shown that modifications at the stereogenic center can significantly influence the biological activity and pharmacokinetic properties of derived compounds. This has led to extensive research into developing efficient synthetic routes to produce enantiomerically enriched forms of this molecule.

Recent advancements in biocatalysis have also highlighted the importance of chiral amino alcohols in drug development. Enzymatic methods for the synthesis of optically active compounds have become increasingly popular due to their high selectivity and mild reaction conditions. (2S)-2-amino-3-methylhexan-1-ol has been utilized as a substrate in several biocatalytic studies, demonstrating its potential as a precursor for chiral drugs synthesized through enzymatic means.

The compound's structural features also make it an attractive candidate for material science applications. Amino alcohols can serve as monomers or crosslinking agents in polymer chemistry, contributing to the development of novel materials with tailored properties. The chirality introduced by the stereogenic center at the second carbon atom can impart unique characteristics to these materials, such as optical activity or specific recognition capabilities.

In conclusion, (2S)-2-amino-3-methylhexan-1-ol (CAS No. 2228070-92-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and material science. Its unique structural and functional properties make it a valuable tool for researchers exploring asymmetric synthesis, chiral catalysis, and biocatalytic methods. As our understanding of stereochemistry continues to evolve, compounds like this will undoubtedly play an increasingly important role in the development of next-generation therapeutics and advanced materials.